Cas no 106813-54-1 (methyl bicyclo[1.1.1]pentane-1-carboxylate)

Methyl bicyclo[1.1.1]pentane-1-carboxylate is a strained bicyclic ester with unique structural and reactivity properties due to its [1.1.1]propellane framework. This compound serves as a valuable intermediate in organic synthesis, particularly for the preparation of bioisosteres and rigid scaffolds in medicinal chemistry. Its high ring strain enhances reactivity, enabling selective transformations such as cross-coupling and radical additions. The ester functionality allows for further derivatization, making it a versatile building block for pharmaceuticals and agrochemicals. Its compact, three-dimensional structure is advantageous in drug design, where it can improve metabolic stability and binding affinity. The compound is typically handled under inert conditions due to its sensitivity.

methyl bicyclo[1.1.1]pentane-1-carboxylate structure

106813-54-1 structure

Product Name:methyl bicyclo[1.1.1]pentane-1-carboxylate

CAS No:106813-54-1

MF:C₇H₁₀O₂

MW:126.153102397919

MDL:MFCD28501873

CID:127318

PubChem ID:643000

Update Time:2025-06-07

methyl bicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Bicyclo[1.1.1]pentane-1-carboxylicacid, methyl ester
- Bicyclo[1.1.1]pentane-1-carboxylic acid, methyl ester (9CI)
- Methylbicyclo[1.1.1]pentane-1-carboxylate
- methyl bicyclo[1.1.1]pentane-1-carboxylate
- 106813-54-1
- InChI=1/C7H10O2/c1-9-6(8)7-2-5(3-7)4-7/h5H,2-4H2,1H
- bicyclo[1.1.1]pentane-1-carboxylic acid, methyl ester
- MFCD28501873
- AMY41172
- W14598
- SY322122
- BS-53212
- SB15397
- SCHEMBL17586310
- CS-0172920
- MDL： MFCD28501873
- Inchi： 1S/C7H10O2/c1-9-6(8)7-2-5(3-7)4-7/h5H,2-4H2,1H3
- InChI Key： JLFOFQQASSASLV-UHFFFAOYSA-N
- SMILES： O(C)C(C12CC(C1)C2)=O

Computed Properties

Exact Mass: 126.0681
Monoisotopic Mass: 126.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 0.8

Experimental Properties

Density: 1.235±0.06 g/cm3(Predicted)
Boiling Point: 152.3±8.0 °C(Predicted)
PSA: 26.3

methyl bicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR312446-250mg	Methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	95%	250mg	£625.00	2024-07-21
Apollo Scientific	OR312446-1g	Methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	95%	1g	£1800.00	2024-07-21
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01603-5g	Bicyclo[1.1.1]pentane-1-carboxylic acid, methyl ester (9CI)	106813-54-1	95%	5g	$2850	2023-09-07
eNovation Chemicals LLC	D684101-100mg	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	100mg	$230	2024-07-21
eNovation Chemicals LLC	D684101-250MG	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	250mg	$355	2024-07-21
eNovation Chemicals LLC	D684101-500MG	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	500mg	$595	2024-07-21
eNovation Chemicals LLC	D684101-1G	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	1g	$890	2024-07-21
eNovation Chemicals LLC	D684101-5G	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	5g	$2675	2024-07-21
eNovation Chemicals LLC	D684101-10G	methyl bicyclo[1.1.1]pentane-1-carboxylate	106813-54-1	97%	10g	$4460	2024-07-21
Chemenu	CM464508-250mg	Bicyclo[1.1.1]pentane-1-carboxylic acid, methyl ester (9CI)	106813-54-1	95%+	250mg	$346	2023-01-01